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Compound of Interest

Compound Name: Tetrabromobisphenol A-D6

Cat. No.: B13841886

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed breakdown of the molecular weight of
Tetrabromobisphenol A-D6 (TBBPA-D6). The information is presented to be a useful
resource for researchers and professionals engaged in scientific and drug development
endeavors where precise molecular weight is critical.

Molecular Structure and Formula

Tetrabromobisphenol A-D6 is a deuterated analog of Tetrabromobisphenol A (TBBPA), a
widely used brominated flame retardant. The "D6" designation indicates that six hydrogen
atoms in the isopropylidene group have been replaced by deuterium atoms. This isotopic
substitution is often utilized in analytical chemistry, particularly in mass spectrometry, to serve
as an internal standard.

The molecular formula for Tetrabromobisphenol A-D6 is C15H6D6Br402.[1]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Tetrabromobisphenol A-D6 is detailed below, based on the atomic weights
of Carbon (C), Hydrogen (H), Deuterium (D), Bromine (Br), and Oxygen (O).
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A comprehensive summary of the atomic composition and the contribution of each element to
the total molecular weight is provided in the table below.

. . Total Weight
] Atomic Weight T
Element Symbol Atomic Count Contribution (
(g/mol)

g/mol )
Carbon C 15 12.011 180.165
Hydrogen H 6 1.008 6.048
Deuterium D 6 2.014 12.084
Bromine Br 4 79.904 319.616
Oxygen O 2 15.999 31.998

Total 549.911

The calculated molecular weight of Tetrabromobisphenol A-D6 is 549.911 g/mol . This value
Is consistent with the molecular weight of 549.91 provided by chemical suppliers.[1]

Note on Experimental Protocols and Visualizations:

The user's request for detailed experimental protocols and the creation of diagrams for
signaling pathways or experimental workflows is not applicable to the determination of a
compound's molecular weight. Such information is relevant for experimental studies involving
the compound, but not for the fundamental calculation of this intrinsic chemical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Molecular Weight of
Tetrabromobisphenol A-D6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13841886#what-is-the-molecular-weight-of-
tetrabromobisphenol-a-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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